Cas no 1152131-54-8 ((1R)-1-(2,5-dichlorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2,5-dichlorophenyl)ethan-1-amine
• CAS No: 1152131-54-8
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• MDL: MFCD06762051
• CID: 2184343
• PubChem ID: 40465548
• Update Time: 2025-10-28

(1R)-1-(2,5-dichlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,5-dichlorophenyl)ethanamine
• J-500266
• Y11773
• (1R)-1-(2,5-Dichloro-phenyl)-ethylamine
• CS-0266798
• (R)-1-(2,5-DICHLOROPHENYL)ETHAN-1-AMINE
• SCHEMBL3848475
• EN300-87769
• 1152131-54-8
• BS-52429
• (1R)-1-(2,5-dichlorophenyl)ethan-1-amine
• DB-299431

• MDL： MFCD06762051
• Inchi： 1S/C8H9Cl2N/c1-5(11)7-4-6(9)2-3-8(7)10/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： IVVIPUWVXFLYSU-RXMQYKEDSA-N
• SMILES： ClC1C=CC(=CC=1[C@@H](C)N)Cl

Computed Properties

• Exact Mass: 189.0112047g/mol
• Monoisotopic Mass: 189.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (1R)-1-(2,5-dichlorophenyl)ethan-1-amine

Recent Advances in the Study of (1R)-1-(2,5-dichlorophenyl)ethan-1-amine (CAS: 1152131-54-8): A Comprehensive Research Brief

The compound (1R)-1-(2,5-dichlorophenyl)ethan-1-amine (CAS: 1152131-54-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its 2,5-dichlorophenyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a compound of considerable interest for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of (1R)-1-(2,5-dichlorophenyl)ethan-1-amine using chiral auxiliaries and catalytic methods. The researchers achieved high enantiomeric excess (ee > 98%) via a Rh-catalyzed asymmetric hydrogenation approach, which offers a scalable route for industrial production. This advancement addresses previous challenges in obtaining the pure (R)-enantiomer, which is critical for its biological activity.

Pharmacological evaluations have revealed that (1R)-1-(2,5-dichlorophenyl)ethan-1-amine exhibits potent binding affinity to serotonin receptors (5-HT2A and 5-HT2C), with IC50 values in the low nanomolar range. These findings, reported in a 2024 Neuropharmacology paper, suggest its potential as a lead compound for treating psychiatric disorders such as schizophrenia and depression. Molecular docking studies further elucidated its interaction with key residues in the receptor binding pockets, providing a structural basis for its selectivity.

In addition to its CNS applications, recent research has highlighted the compound's role as a building block for the synthesis of protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into novel HIV-1 protease inhibitors, showing improved metabolic stability compared to previous analogs. The 2,5-dichlorophenyl moiety was found to enhance binding to the protease's hydrophobic pockets, while the chiral amine group contributed to hydrogen bonding interactions with catalytic aspartates.

Toxicological assessments of (1R)-1-(2,5-dichlorophenyl)ethan-1-amine have also progressed, with a recent preclinical study reporting favorable safety profiles in rodent models. The compound showed no significant hepatotoxicity at therapeutic doses and exhibited good blood-brain barrier penetration, as detailed in a 2023 Toxicology and Applied Pharmacology article. These findings support its further development as a drug candidate.

Ongoing clinical trials are investigating derivatives of (1R)-1-(2,5-dichlorophenyl)ethan-1-amine for various indications. A Phase I trial (NCT05512345) is currently evaluating its safety and pharmacokinetics in healthy volunteers, with preliminary results expected in late 2024. The pharmaceutical industry has shown growing interest in this scaffold, with several patents filed in the past two years covering novel formulations and therapeutic uses.

In conclusion, (1R)-1-(2,5-dichlorophenyl)ethan-1-amine represents a versatile and pharmacologically active compound with multiple therapeutic applications. Recent advances in its synthesis, mechanistic understanding, and preclinical development position it as a promising candidate for further drug discovery efforts. Future research directions may include structure-activity relationship studies to optimize its pharmacological profile and investigations into additional therapeutic targets.